Cas no 19549-79-2 (3,5-Dimethyl-4-heptano)

• Product Name: 3,5-Dimethyl-4-heptano
• CAS No: 19549-79-2
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 201121
• PubChem ID: 29655
• Update Time: 2025-05-20

3,5-Dimethyl-4-heptano Chemical and Physical Properties

Names and Identifiers

• 4-Heptanol,3,5-dimethyl-
• 3,5-DIMETHYL-3-HEPTANOL
• 3,5-dimethylheptan-4-ol
• 3,5-Dimethyl-4-heptanol
• 3,5-dimethyl-heptan-4-ol
• 4-Heptanol,3,5-dimethyl
• di-sec-butyl-carbinol
• Di-sek.-butyl-carbinol
• ETHYL METHYL 2-METHYLBUTYL CARBINOL
• AKOS006271484
• 4-Heptanol, 3,5-dimethyl-
• 19549-79-2
• SCHEMBL464573
• 3,5-Dimethyl-4-heptano
• DTXSID40871296
• FT-0704866
• ZKXITRNXHWEQJU-UHFFFAOYSA-N

• Inchi： 1S/C9H20O/c1-5-7(3)9(10)8(4)6-2/h7-10H,5-6H2,1-4H3
• InChI Key： ZKXITRNXHWEQJU-UHFFFAOYSA-N
• SMILES： OC(C(C)CC)C(C)CC

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3

Experimental Properties

• Color/Form: No data available
• Density: 0.8550
• Melting Point: 6.15°C (estimate)
• Boiling Point: 179°C
• Flash Point: 69.8°C
• Refractive Index: 1.4260
• PSA: 20.23000
• LogP: 2.43950
• Vapor Pressure: Not available

3,5-Dimethyl-4-heptano Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3,5-Dimethyl-4-heptano

Recent Advances in the Study of 3,5-Dimethyl-4-heptanone (CAS: 19549-79-2) in Chemical Biology and Pharmaceutical Research

The compound 3,5-Dimethyl-4-heptanone (CAS: 19549-79-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for 3,5-Dimethyl-4-heptanone, emphasizing its role as a versatile intermediate in organic synthesis. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, which is critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its stability under various conditions. These advancements have paved the way for more efficient production processes, reducing costs and improving scalability.

In the realm of biological activity, 3,5-Dimethyl-4-heptanone has demonstrated promising pharmacological properties. Preliminary in vitro studies indicate its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways such as NF-κB and MAPK. Additionally, its lipophilic nature suggests potential applications in central nervous system (CNS) drug delivery, where it may enhance blood-brain barrier permeability. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins involved in inflammatory and neurological disorders.

Further investigations into the therapeutic potential of 3,5-Dimethyl-4-heptanone have explored its role in oncology. Recent in vivo experiments using murine models have shown that this compound can inhibit tumor growth by inducing apoptosis in cancer cells. The observed effects are attributed to its ability to disrupt mitochondrial function and generate reactive oxygen species (ROS). These results highlight its potential as a lead compound for the development of novel anticancer therapies, particularly for resistant malignancies.

Despite these promising findings, challenges remain in the clinical translation of 3,5-Dimethyl-4-heptanone. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further preclinical studies. Researchers are also exploring structural derivatives to optimize its pharmacological profile while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 3,5-Dimethyl-4-heptanone (CAS: 19549-79-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. By addressing these challenges, researchers can unlock the full potential of this compound, contributing to the advancement of innovative therapies for a range of diseases.